Benzo[c]isothiazole-4-carboxylic acid
Overview
Description
Benzo[c]isothiazole-4-carboxylic acid is a chemical compound with the molecular formula C8H5NO2S . It is often used in the field of chemistry for various purposes .
Synthesis Analysis
The synthesis of Benzo[c]isothiazole-4-carboxylic acid involves several steps. One method involves the metalation of isothiazoles, benz[c]isothiazoles, and benz[d]isothiazoles . The process includes ring metalation, lateral metalation, and utilization of metalated isothiazoles in transition metal-catalyzed coupling reactions .Molecular Structure Analysis
The molecular structure of Benzo[c]isothiazole-4-carboxylic acid is represented by the InChI code 1S/C8H5NO2S/c10-8(11)5-2-1-3-7-6(5)4-12-9-7/h1-4H, (H,10,11) .Chemical Reactions Analysis
The chemical reactions involving Benzo[c]isothiazole-4-carboxylic acid are complex and varied. For instance, it has been found that treatment of certain compounds with either sodium amide or LDA and quenching of the intermediate anion with alkyl or allyl halides results in selective α-alkylation at C-5 .Physical And Chemical Properties Analysis
Benzo[c]isothiazole-4-carboxylic acid has a molecular weight of 179.2 . The storage temperature and other physical properties are not specified in the search results .Scientific Research Applications
Medicinal Chemistry
This compound may be used in the synthesis of various medicinally important compounds, including fused thiazole compounds like thiazolopyrimidines and imidazolothiazoles, which have been evaluated for their antimicrobial activity .
Transition Metal-Catalyzed Coupling Reactions
The metalation chemistry of isothiazoles and benzisothiazoles, including Benzo[c]isothiazole-4-carboxylic acid, is utilized in transition metal-catalyzed coupling reactions .
Mechanism of Action
Target of Action
It is known that compounds with a similar thiazole ring structure have shown diverse biological activities . They have been demonstrated to be drug candidates for the treatment of a number of conditions such as depression, schizophrenia, Alzheimer’s, insomnia, pain, type 2 diabetes, diabetic retinopathy, rheumatoid arthritis, and psoriasis .
Mode of Action
It is known that isothiazoles and benzisothiazoles can undergo metalation chemistry, including ring metalation and lateral metalation . These processes can be utilized in transition metal-catalyzed coupling reactions , which could potentially influence the interaction of Benzo[c]isothiazole-4-carboxylic acid with its targets.
Biochemical Pathways
Given the diverse biological activities of compounds with a similar thiazole ring structure , it is plausible that multiple pathways could be affected.
Result of Action
Given the diverse biological activities of compounds with a similar thiazole ring structure , it is likely that the compound could have multiple effects at the molecular and cellular level.
Safety and Hazards
properties
IUPAC Name |
2,1-benzothiazole-4-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5NO2S/c10-8(11)5-2-1-3-7-6(5)4-12-9-7/h1-4H,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YAFYLKLDOSWFAI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NSC=C2C(=C1)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5NO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Benzo[c]isothiazole-4-carboxylic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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